![molecular formula C19H19BrN4O2S B305954 N-(4-bromophenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide](/img/structure/B305954.png)
N-(4-bromophenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
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Overview
Description
N-(4-bromophenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a member of the triazole family of compounds and has been shown to exhibit a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(4-bromophenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is not fully understood. However, it is believed to work by inhibiting the growth of microbial and fungal cells. It may also work by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of a variety of microbial and fungal cells. It has also been shown to induce apoptosis in cancer cells. Additionally, it has been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
N-(4-bromophenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has several advantages for use in lab experiments. It is a relatively stable compound and can be easily synthesized. It also exhibits a wide range of biochemical and physiological effects, making it useful for a variety of research applications. However, it also has limitations. It is not water-soluble, which can make it difficult to work with in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on N-(4-bromophenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. One area of research could be to further elucidate its mechanism of action. This could help to identify new potential applications for the compound. Another area of research could be to develop new derivatives of the compound with improved solubility and stability. Finally, the compound could be further studied for its potential use as a scaffold for the development of new drugs.
Synthesis Methods
The synthesis of N-(4-bromophenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves the reaction of 4-bromobenzaldehyde with 4-methoxybenzylamine to form an intermediate Schiff base. This is then reacted with thioacetic acid to form the final product.
Scientific Research Applications
N-(4-bromophenyl)-2-{[5-(4-methoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been studied extensively for its potential applications in scientific research. It has been shown to have antimicrobial, antifungal, and anticancer properties. It has also been studied for its potential use as a scaffold for the development of new drugs.
properties
Molecular Formula |
C19H19BrN4O2S |
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Molecular Weight |
447.4 g/mol |
IUPAC Name |
N-(4-bromophenyl)-2-[[5-[(4-methoxyphenyl)methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide |
InChI |
InChI=1S/C19H19BrN4O2S/c1-24-17(11-13-3-9-16(26-2)10-4-13)22-23-19(24)27-12-18(25)21-15-7-5-14(20)6-8-15/h3-10H,11-12H2,1-2H3,(H,21,25) |
InChI Key |
NNEYRDJOCWZWNH-UHFFFAOYSA-N |
SMILES |
CN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)Br)CC3=CC=C(C=C3)OC |
Canonical SMILES |
CN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)Br)CC3=CC=C(C=C3)OC |
Origin of Product |
United States |
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